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For Researchers, Scientists, and Drug Development Professionals

Introduction
Valeriotetrate C is a naturally occurring iridoid compound that has garnered scientific interest

for its potential therapeutic applications. This technical guide provides a comprehensive

overview of its chemical identity, biological activities, and the experimental methodologies used

to characterize it.

Chemical Identity
Valeriotetrate C is identified by the following chemical descriptors:

Property Value

CAS Number 904891-20-9[1]

Molecular Formula C37H58O15[1]

Molecular Weight 742.87 g/mol

Biological Activities
Valeriotetrate C has demonstrated a range of biological activities, positioning it as a molecule

of interest for further investigation in drug discovery and development.
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Antibiotic Activity
Valeriotetrate C is recognized as a potent antibiotic compound.[1] It functions as a secondary

metabolite and is known to inhibit the synthesis of the bacterial cell wall.[1]

Neuroprotective and Cytotoxic Effects
Valeriotetrate C has been isolated from Valeriana jatamansi and is considered a

neuroprotective agent. Furthermore, it has exhibited cytotoxic effects against various human

cancer cell lines. The half-maximal inhibitory concentration (IC50) values for its cytotoxic

activity are presented below:

Cell Line IC50 (µM)

Lung adenocarcinoma (A549) 8.5

Metastatic prostate cancer (PC-3M) 2.0

Colon cancer (HCT-8) 3.2

Hepatoma (Bel7402) 6.1

Calcium Channel Antagonism
Valeriotetrate C functions as a novel N-type calcium channel antagonist. It has been shown to

inhibit Cav2.2 currents in both Xenopus oocytes and HEK 293T cells. The half-maximal

effective concentration (EC50) for this inhibitory activity is detailed in the following table:

Target EC50 (µM)

Cav2.2 3.3

Experimental Protocols
Isolation of Valeriotetrate C from Valeriana jatamansi
The following protocol outlines the bioassay-guided isolation and purification of Valeriotetrate
C from the roots of Valeriana jatamansi.
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Workflow for the Isolation of Valeriotetrate C
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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